5-Bromo-2,3-difluorobenzamide
Overview
Description
5-Bromo-2,3-difluorobenzamide is a synthetic organic compound with the molecular formula C7H4BrF2NO . It has a molecular weight of 236.01 .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2,3-difluorobenzamide consists of a benzene ring substituted with bromo and difluoro groups, and an amide group .Physical And Chemical Properties Analysis
5-Bromo-2,3-difluorobenzamide is a solid at room temperature . It has a molecular weight of 236.01 .Scientific Research Applications
Synthesis and Characterization in Non-Peptide Molecular Antagonists
5-Bromo-2,3-difluorobenzamide derivatives have been synthesized for use as non-peptide small molecular antagonists. These derivatives have been tested for biological activity, indicating potential applications in medical research and drug development (H. Bi, 2015).
Applications in Organic Chemistry
The compound plays a role in organic synthesis processes. For instance, it is used in the synthesis of 2,3-disubstituted benzofurans, a process that involves intermolecular C-C bond formation and subsequent intramolecular C-O bond formation (Biao Lu, Bao Wang, Yihua Zhang, D. Ma, 2007).
Inhibitory Effects in Photosynthesis
5-Bromo-2,3-difluorobenzamide derivatives have been studied for their inhibitory effects on photosynthetic electron transport. This suggests potential applications in understanding and manipulating photosynthetic processes in plants (K. Kráľová, F. Šeršen, M. Pesko, K. Waisser, L. Kubicová, 2013).
Structural, Thermal, and Mechanical Properties in Polymorphs
The compound has been used in the study of polymorphs of N-(3,5-difluorophenyl)-2,4-difluorobenzamide, highlighting its importance in understanding intermolecular interactions in the solid state. This research has implications for the development of materials with specific mechanical properties (P. Mondal, M. Kiran, U. Ramamurty, D. Chopra, 2017).
Imaging and Diagnostic Applications
5-Bromo-2,3-difluorobenzamide derivatives have been synthesized and evaluated for their potential in imaging, particularly in identifying breast tumors in vivo. This suggests applications in the development of new diagnostic tools and radiotracers for medical imaging (D. Rowland, Z. Tu, Jinbin Xu, D. Ponde, R. Mach, M. Welch, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-Bromo-2,3-difluorobenzamide is the Dual specificity mitogen-activated protein kinase kinase 1 . This kinase plays a crucial role in cellular signaling pathways, regulating cell growth, differentiation, and apoptosis .
Mode of Action
It is believed to interact with its target kinase, potentially altering its activity and thus influencing the downstream signaling pathways .
Biochemical Pathways
Given its target, it is likely to impact theMAPK/ERK pathway , which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis .
Result of Action
Given its target, it may influence cell growth and survival, potentially having implications in conditions such as cancer .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-2,3-difluorobenzamide. Factors such as pH, temperature, and the presence of other molecules can affect its stability and interaction with its target .
properties
IUPAC Name |
5-bromo-2,3-difluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF2NO/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPOZYURDVJMILC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)N)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901307907 |
Source
|
| Record name | 5-Bromo-2,3-difluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1626337-90-3 |
Source
|
| Record name | 5-Bromo-2,3-difluorobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1626337-90-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2,3-difluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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